Cas no 989-23-1 (Deoxylimonin)
Desoxylimonin is a triterpenoid compound with oral activity, which can be found in grapefruit seeds Desoxylimonin has antiproliferative activity against breast cancer cells, and its derivatives show better anticancer \ analgesic and anti-inflammatory activities

Deoxylimonin structure
Product Name:Deoxylimonin
Deoxylimonin Properties
Names and Identifiers
-
- 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octahydro-1,1,8a,12b-tetramethyl-,(2aS,6aR,6bR,8aR,9R,12bR,14aR)- (9CI)
- 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octah
- DEOXYLIMONIN
- DESOXYLIMONIN
- AI3-37933
- NSC 314317
- CHEBI:168480
- NSC314317
- 18-(uran-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
- 18-(furan-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
- DTXSID20912999
- Limonoic acid, 14,15-deepoxy-14,15-dehydro-, di-delta-lactone
- 989-23-1
- NS00015861
- 1-(Furan-3-yl)-4b,7,7,14a-tetramethyl-6a,7,12b,13,14,14a-hexahydro-1H,8aH,12H-pyrano[4'',3'':2',3']furo[3',4':5,6]naphtho[2,1-c]pyran-3,5,10(4bH,6H,9H)-trione
- NSC-314317
- XD161699
- DA-72667
-
- InChIKey: QUTATOGBENCRSS-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H30O7/c1-23(2)16-9-18(27)25(4)15(26(16)13-31-20(28)11-19(26)33-23)5-7-24(3)17(25)10-21(29)32-22(24)14-6-8-30-12-14/h6,8,10,12,15-16,19,22H,5,7,9,11,13H2,1-4H3
- SMILES: CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C3=CC(=O)OC5C6=COC=C6)C)C)C
Computed Properties
- Exact Mass: 454.19915329 g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 1
- Monoisotopic Mass: 454.19915329 g/mol
- Heavy Atom Count: 33
- Complexity: 968
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 92Ų
- Molecular Weight: 454.5
Experimental Properties
- Melting Point: 323-325°C
Deoxylimonin Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01EEQ5-1mg |
Deoxylimonin |
989-23-1 | 99% | 1mg |
$191.00 | 2024-04-19 | |
Aaron | AR01EEYH-5mg |
Deoxylimonin |
989-23-1 | 97% | 5mg |
$349.00 | 2024-07-18 | |
MedChemExpress | HY-N7640-1mg |
Deoxylimonin |
989-23-1 | 99.49% | 1mg |
¥900 | 2024-04-15 | |
TargetMol Chemicals | TN7059-5 mg |
Deoxylimonin |
989-23-1 | 99.43% | 5mg |
¥ 1,710 | ||
TRC | D214410-1mg |
Deoxylimonin |
989-23-1 | 1mg |
$ 295.00 | 2022-06-05 |
Deoxylimonin Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:989-23-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Deoxylimonin Related Literature
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Xin Gong,Na Yu,Linghui Gu,Zheyu Li,Wenbo Ma Org. Biomol. Chem., 2023,21, 147-152
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Zhaolong Yang,Daqiang Gao,Jing Zhang,Qiang Xu,Shoupeng Shi,Kun Tao,Desheng Xue Nanoscale, 2015,7, 650-658
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Seung Hun Eom,So Youn Nam,Hee Jin Do,Sangho Jeon,Tae Joo Shin,In Hwan Jung Polym. Chem., 2017,8, 3612-3621
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4. Polyethylene glycol-400/H3PO2: an eco-friendly reductive system for the synthesis of selanylesters†G. Perin,M. B. Silveira,A. M. Barcellos,R. G. Jacob,D. Alves Org. Chem. Front., 2015,2, 1531-1535
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Qian Zhang,Shasha Li,Caixia Fu,Yuzhe Xiao,Peng Zhang,Caifeng Ding J. Mater. Chem. B, 2019,7, 443-450
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N. Selvi,K. Dinakaran,S. Sankar RSC Adv., 2014,4, 55745-55751
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7. Front cover
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Silvia Vaghini,Antonio Cilla,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2016,7, 110-117
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Jiaqi Liu,Weibin Chen,Tie Liu Energy Environ. Sci., 2024,17, 249-259
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10. Contents
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:989-23-1)Deoxylimonin

Purity:99%/99%/99%/99%
Quantity:5mg/10mg/25mg/1ml
Price($):214.0/317.0/535.0/333.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:989-23-1)Deoxylimonin

Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price($):price inquiry